Cas no 2172252-55-8 (1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid
• CAS No: 2172252-55-8
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6110823
• PubChem ID: 165835671
• Update Time: 2025-05-20

1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid
• EN300-1632157
• 2172252-55-8

• Inchi： 1S/C11H20O3/c1-8-5-4-6-11(7-8,9(12)13)10(2,3)14/h8,14H,4-7H2,1-3H3,(H,12,13)
• InChI Key： YEVSNQOVKRGIHF-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(C(=O)O)CCCC(C)C1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid (CAS No. 2172252-55-8)

1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid (CAS No. 2172252-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclohexane ring substituted with a hydroxypropan-2-yl group and a methyl group, along with a carboxylic acid functional group. Its molecular formula and precise structure make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The growing interest in 1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid is driven by its potential applications in drug discovery and material science. Researchers are exploring its role as a building block for novel therapeutics, especially in targeting metabolic disorders and inflammatory diseases. The compound's hydrophilic-lipophilic balance (HLB) and steric effects make it a promising candidate for optimizing drug delivery systems. Recent studies have also highlighted its compatibility with green chemistry principles, aligning with the global push for sustainable synthetic methodologies.

In the context of AI-driven drug design and computational chemistry, CAS No. 2172252-55-8 has emerged as a subject of interest. Machine learning models are increasingly being employed to predict its reactivity and interactions with biological targets. This aligns with the broader trend of leveraging big data and predictive analytics in chemical research. Additionally, the compound's structure-activity relationship (SAR) is being scrutinized to unlock new therapeutic avenues, addressing frequently searched queries like "how to optimize cyclohexane derivatives for drug efficacy."

From an industrial perspective, 1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid is gaining traction in the fine chemicals sector. Its synthesis often involves catalytic hydrogenation and stereoselective reactions, which are hot topics in modern organic chemistry. Manufacturers are focusing on scalable production methods to meet the rising demand from academic and commercial labs. The compound's stability under ambient conditions and solubility profile further enhance its practicality for diverse applications.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 2172252-55-8. The compound's biodegradability and eco-toxicity are under evaluation to ensure compliance with global standards like REACH and FDA guidelines. This resonates with the increasing consumer and regulatory focus on green chemistry and sustainable sourcing. Researchers are actively publishing findings on its environmental impact, addressing common searches such as "safe handling of carboxylic acid derivatives."

In summary, 1-(2-hydroxypropan-2-yl)-3-methylcyclohexane-1-carboxylic acid represents a versatile and scientifically intriguing compound with broad potential. Its relevance spans pharmaceutical innovation, industrial chemistry, and sustainability initiatives, making it a focal point for future research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a critical role in advancing both theoretical and applied chemistry.